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Compound of Interest

Compound Name: SPDP-PEG4-NHS ester

Cat. No.: B610938 Get Quote

This guide provides immediate safety, handling, and disposal protocols for SPDP-PEG4-NHS
ester, a heterobifunctional crosslinker used in bioconjugation, drug delivery, and probe

development.[1][2] Adherence to these procedures is critical for ensuring laboratory safety and

maintaining the integrity of this moisture-sensitive reagent.

I. Product Information and Physical Properties
SPDP-PEG4-NHS ester is a crosslinker containing an amine-reactive N-hydroxysuccinimide

(NHS) ester and a sulfhydryl-reactive pyridyldithiol group, connected by a hydrophilic

polyethylene glycol (PEG) spacer.[1][2] This structure allows for the conjugation of molecules

containing primary amines and sulfhydryls. The PEG spacer enhances the water solubility of

the crosslinker and resulting conjugates.
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Property Value

CAS Number 1334177-95-5

Molecular Formula C₂₃H₃₃N₃O₉S₂

Molecular Weight 559.65 g/mol

Form Solid or viscous liquid

Storage Temperature -20°C

Solubility
Soluble in organic solvents such as DMSO and

DMF

(Data sourced from multiple suppliers, including Sigma-Aldrich, BroadPharm, and Vector Labs)

II. Personal Protective Equipment (PPE)
When handling SPDP-PEG4-NHS ester, especially in its solid form, appropriate personal

protective equipment is mandatory to prevent skin and eye contact, and inhalation.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: For handling the solid powder, a dust mask (e.g., N95) is

recommended to avoid inhalation.

III. Handling and Experimental Workflow
The NHS ester moiety of this compound is highly susceptible to hydrolysis and loses its

reactivity in the presence of moisture. Therefore, it is crucial to follow a strict, moisture-free

handling protocol.

A. Reagent Preparation
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Equilibration: Before opening, allow the vial of SPDP-PEG4-NHS ester to equilibrate to room

temperature to prevent moisture condensation.

Dissolution: Immediately before use, dissolve the required amount of the reagent in an

anhydrous, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF). Do not prepare stock solutions for long-term storage, as the NHS

ester will readily hydrolyze.

Buffer Selection: For conjugation reactions, use buffers that do not contain primary amines,

such as phosphate-buffered saline (PBS) at a pH of 7.2-8.0. Avoid buffers like Tris or glycine,

as they will compete for reaction with the NHS ester.

B. Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a bioconjugation experiment using

SPDP-PEG4-NHS ester.
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Caption: A typical experimental workflow for bioconjugation using SPDP-PEG4-NHS ester.

IV. Disposal Plan
All waste generated from the use of SPDP-PEG4-NHS ester must be treated as chemical

waste and segregated from regular laboratory trash.
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A. Waste Segregation and Collection

Designated Containers: Use clearly labeled, sealed, and chemically compatible waste

containers. High-density polyethylene containers are suitable for solutions in DMSO or DMF.

Waste Streams: Maintain separate waste streams for:

Unused or expired solid reagent.

Concentrated solutions in organic solvents.

Contaminated labware (pipette tips, tubes, gloves).

B. Disposal Decision Pathway

The following diagram outlines the decision-making process for the proper disposal of waste

containing SPDP-PEG4-NHS ester.
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Caption: Decision pathway for the proper disposal of SPDP-PEG4-NHS ester waste.
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C. Specific Disposal Procedures

Unused Solid: Do not dispose of the solid powder in regular trash. The original vial

containing the unused or expired product should be placed in a designated solid chemical

waste container.

Solutions:

Quenching: For aqueous solutions from labeling reactions, the reactive NHS ester can be

quenched by adjusting the pH to between 7 and 8.5 and allowing it to stand for several

hours to ensure complete hydrolysis.

Collection: Transfer all solutions (both organic and quenched aqueous) to a designated

liquid hazardous waste container.

Contaminated Labware: All solid materials that have come into contact with the reagent,

such as pipette tips, tubes, and gloves, should be collected in a designated solid hazardous

waste container.

Disclaimer: This information is intended for research use only. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal guidelines and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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